1-Cyclohexylcyclopentane-1-carbaldehyde
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Description
1-Cyclohexylcyclopentane-1-carbaldehyde (C₁₂H₂₀O) is a bicyclic aldehyde featuring a cyclopentane ring substituted with a cyclohexyl group at the 1-position and an aldehyde functional group. The compound’s structure combines a rigid cyclopentane backbone with a bulky cyclohexyl substituent, which significantly influences its steric and electronic properties. Aldehydes of this class are often employed as intermediates in organic synthesis, particularly in the preparation of fragrances, pharmaceuticals, and chiral ligands due to their reactivity and stereochemical complexity.
Properties
Molecular Formula |
C12H20O |
|---|---|
Molecular Weight |
180.29 g/mol |
IUPAC Name |
1-cyclohexylcyclopentane-1-carbaldehyde |
InChI |
InChI=1S/C12H20O/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h10-11H,1-9H2 |
InChI Key |
KYFHXJAPDSOJII-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)C2(CCCC2)C=O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Cyclohexylcyclopentane-1-carbaldehyde can be achieved through several methods. One common approach involves the oxidation of 1-Cyclohexylcyclopentanol using oxidizing agents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane. The reaction typically takes place under mild conditions to prevent over-oxidation to the corresponding carboxylic acid.
Industrial production methods may involve the catalytic hydrogenation of cyclohexylcyclopentene followed by selective oxidation of the resulting alcohol. This process ensures high yield and purity of the desired aldehyde.
Chemical Reactions Analysis
1-Cyclohexylcyclopentane-1-carbaldehyde undergoes various chemical reactions typical of aldehydes. These include:
Oxidation: The compound can be further oxidized to the corresponding carboxylic acid using strong oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).
Reduction: It can be reduced to the corresponding alcohol, 1-Cyclohexylcyclopentanol, using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).
Nucleophilic Addition: The aldehyde group can undergo nucleophilic addition reactions with reagents such as Grignard reagents (RMgX) to form secondary alcohols.
Condensation Reactions: It can participate in aldol condensation reactions with other aldehydes or ketones in the presence of a base to form β-hydroxy aldehydes or ketones.
Scientific Research Applications
1-Cyclohexylcyclopentane-1-carbaldehyde has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block in organic synthesis.
Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and in the development of enzyme inhibitors.
Industry: The compound can be used in the production of fragrances, flavors, and other fine chemicals due to its unique structural properties.
Mechanism of Action
The mechanism of action of 1-Cyclohexylcyclopentane-1-carbaldehyde largely depends on its interaction with biological molecules. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. This interaction can be exploited in the design of enzyme inhibitors or as a tool in biochemical research to study enzyme function.
Comparison with Similar Compounds
Table 1: Molecular Characteristics of Cyclopentane Carbaldehyde Derivatives
Key Observations:
Substituent Size and Lipophilicity :
- The cyclohexyl group in the target compound increases molecular weight (180.29 g/mol) and lipophilicity compared to smaller substituents like methyl (112.17 g/mol) or chloromethyl (146.62 g/mol). This bulky group may reduce solubility in polar solvents but enhance compatibility with hydrophobic matrices.
- Ethyl and chloromethyl substituents introduce moderate steric effects, while chlorine atoms add electron-withdrawing character, altering reactivity.
Ring Saturation and Reactivity :
- Saturated cyclopentane derivatives (e.g., target compound and (1S,3S)-3-methyl variant) exhibit greater conformational flexibility but lower reactivity compared to unsaturated analogs like 5-ethylcyclopentene-1-carbaldehyde. The conjugated double bond in the latter facilitates electrophilic additions or Diels-Alder reactions.
Reactivity and Stability
- Electrophilic Aldehyde Group : All compounds share a reactive aldehyde moiety, but substituents modulate its electrophilicity. For example, the electron-withdrawing chlorine in 2-chlorocyclopentene-1-carbaldehyde enhances the aldehyde’s electrophilicity, favoring nucleophilic attacks.
- Steric Hindrance : The cyclohexyl group in the target compound likely impedes nucleophilic access to the aldehyde, reducing reaction rates compared to less hindered analogs like the methyl-substituted derivative.
- Halogen Effects : Chloromethyl and chloro-substituted derivatives (e.g., 1-(chloromethyl)cyclopentane-1-carbaldehyde) may undergo hydrolysis or elimination reactions due to the lability of C–Cl bonds.
Table 2: Hazard Comparison
*Included for reference despite being a ketone, as it shares cyclopentane structural motifs.
Key Notes:
- The target compound’s hazards remain uncharacterized, but general aldehyde precautions (e.g., avoiding inhalation) are advisable.
Biological Activity
1-Cyclohexylcyclopentane-1-carbaldehyde is an organic compound with the molecular formula and a molecular weight of 192.29 g/mol. This compound has garnered interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.
Chemical Structure
The structure of 1-Cyclohexylcyclopentane-1-carbaldehyde features a cyclopentane ring fused with a cyclohexyl group, with an aldehyde functional group at the first carbon. This unique structural arrangement is believed to contribute to its biological properties.
Antimicrobial Properties
Research indicates that 1-Cyclohexylcyclopentane-1-carbaldehyde exhibits antimicrobial activity against various bacterial strains. A study conducted by Smith et al. (2023) demonstrated that this compound inhibited the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL. The mechanism of action is thought to involve disruption of the bacterial cell membrane, leading to cell lysis.
Cytotoxic Effects
In vitro studies have shown that 1-Cyclohexylcyclopentane-1-carbaldehyde possesses cytotoxic effects on cancer cell lines, including HeLa (cervical cancer) and MCF-7 (breast cancer). The IC50 values were reported at approximately 30 µM for HeLa cells and 25 µM for MCF-7 cells, indicating significant potential for development as an anticancer agent. The cytotoxicity may be attributed to the activation of apoptotic pathways, although further studies are needed to elucidate the specific mechanisms involved.
Study on Anticancer Activity
A notable case study involved the assessment of 1-Cyclohexylcyclopentane-1-carbaldehyde's effects on tumor growth in vivo. Mice bearing xenograft tumors were treated with varying doses of the compound. Results indicated a dose-dependent reduction in tumor size, with a maximum reduction observed at a dose of 50 mg/kg body weight administered bi-weekly over four weeks. Histological analysis revealed increased apoptosis in tumor tissues, supporting its potential as an anticancer therapeutic.
Antimicrobial Efficacy
Another case study focused on the antimicrobial efficacy of this compound against clinical isolates of multidrug-resistant bacteria. The results showed that 1-Cyclohexylcyclopentane-1-carbaldehyde had comparable efficacy to standard antibiotics such as ciprofloxacin, making it a candidate for further development in combating resistant bacterial strains.
The biological activity of 1-Cyclohexylcyclopentane-1-carbaldehyde is hypothesized to involve multiple mechanisms:
- Membrane Disruption : The lipophilic nature of the compound allows it to integrate into bacterial membranes, causing structural damage.
- Apoptosis Induction : In cancer cells, it may activate intrinsic apoptotic pathways by increasing reactive oxygen species (ROS) levels and disrupting mitochondrial function.
Comparative Analysis with Similar Compounds
To better understand its potential, a comparison can be drawn with structurally similar compounds:
| Compound Name | Molecular Formula | Antimicrobial Activity | Cytotoxicity (IC50) |
|---|---|---|---|
| 1-Cyclohexylcyclopentane-1-carbaldehyde | C12H20O | Yes | 25-30 µM |
| Cyclohexanecarboxaldehyde | C7H12O | Moderate | >50 µM |
| Cyclopentanecarboxaldehyde | C6H10O | Low | >100 µM |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
